N-(diphenylmethyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-benzhydryl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H17NO2/c24-22(20-15-18-13-7-8-14-19(18)25-20)23-21(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-15,21H,(H,23,24)
• InChI Key: YLWQTJWGTPZXCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C22H17NO2
• Molecular Weight: 327.4 g/mol

Description

N-(diphenylmethyl)-1-benzofuran-2-carboxamide is a compound that has been the subject of various scientific studies due to its interesting chemical and physical properties. This compound belongs to the class of benzofuran carboxamides, which are known for their diverse biological activities and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of benzofuran-2-carboxamide derivatives, including N-(diphenylmethyl)-1-benzofuran-2-carboxamide, often involves multi-step chemical processes. One common approach is the microwave-assisted multicomponent synthesis, which is a versatile and practical method for generating substituted benzofuran-2-carboxamides from commercially available amines, 2′-hydroxyacetophenones, aldehydes, and benzonitriles. This method is noted for its efficiency in drug-discovery campaigns for the rapid identification of biologically active compounds (Vincetti et al., 2016).

Molecular Structure Analysis

Molecular docking studies, structural optimization, and spectroscopic properties of benzofuran-carboxylic acids derivatives have been thoroughly investigated. These studies typically involve density functional theory (DFT) calculations to predict the molecular structure, vibrational frequencies, and electronic properties. Such analyses contribute to understanding the compound's reactivity and potential interactions with biological targets (Sagaama et al., 2020).

Chemical Reactions and Properties

Benzofuran-2-carboxamide derivatives are subject to various chemical reactions, highlighting their reactive nature and potential for further functionalization. For instance, reactions involving enamino ketones and benzophenone have been explored, leading to the formation of novel compounds with significant chemical structures (Tokumitsu & Hayashi, 1980).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were used as a drug, it might interact with specific receptors or enzymes in the body.

Future Directions

The future directions for a compound like this could include further studies to better understand its properties and potential applications. This might involve developing new synthesis methods, investigating its mechanism of action, or exploring its use in various fields such as medicine or materials science.